Methyl 5-{[3-(trifluoromethyl)phenoxy]methyl}furan-2-carboxylate

Specification

• CAS No.: 438218-32-7
• Molecular Formula: C14H11F3O4
• Molecular Weight: 300.23g/mol
• IUPAC Name: methyl 5-[[3-(trifluoromethyl)phenoxy]methyl]furan-2-carboxylate
• Standard InChI: InChI=1S/C14H11F3O4/c1-19-13(18)12-6-5-11(21-12)8-20-10-4-2-3-9(7-10)14(15,16)17/h2-7H,8H2,1H3
• Standard InChI Key: ZIRVVQSGDUTMBG-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(O1)COC2=CC=CC(=C2)C(F)(F)F
• Canonical SMILES: COC(=O)C1=CC=C(O1)COC2=CC=CC(=C2)C(F)(F)F

Introduction

Methyl 5-{[3-(trifluoromethyl)phenoxy]methyl}furan-2-carboxylate is a synthetic organic compound that belongs to the class of furan derivatives. It features a trifluoromethyl-substituted phenoxy group attached to a furan ring, which is further functionalized with a methyl ester group. This compound is of interest due to its structural complexity and potential applications in chemical, pharmaceutical, and material sciences.

Synthesis and Derivatives

3.1 General Synthesis Pathway
The synthesis of methyl 5-{[3-(trifluoromethyl)phenoxy]methyl}furan-2-carboxylate typically involves:

• Functionalization of the furan ring.

• Coupling with 3-(trifluoromethyl)phenol or its derivatives.

• Esterification to introduce the methyl ester group.

3.2 Related Compounds
Several derivatives of this compound exist, including:

• 5-{[3-(trifluoromethyl)phenoxy]methyl}furan-2-carbohydrazide: A hydrazide derivative used in medicinal chemistry.

• 5-{[3-(trifluoromethyl)phenoxy]methyl}-2-furaldehyde: A precursor for further chemical modifications.

• 5-{[3-(trifluoromethyl)phenoxy]methyl}furan-2-carboxylic acid: The acid form of the compound.

Applications and Potential Uses

4.1 Pharmaceutical Applications
The trifluoromethyl group is known for its ability to enhance bioactivity and metabolic stability. This makes compounds like methyl 5-{[3-(trifluoromethyl)phenoxy]methyl}furan-2-carboxylate potential candidates for drug development, particularly in areas requiring high lipophilicity or metabolic resistance.

4.2 Material Science
The electron-withdrawing trifluoromethyl group and aromatic phenoxy moiety suggest applications in designing specialty polymers or as intermediates in advanced material synthesis.

Analytical Data

5.1 Spectroscopic Analysis
Typical characterization methods include:

• NMR Spectroscopy: Proton ($^1\text{H}$) and Carbon ($^\text{13}\text{C}$) NMR confirm structural integrity.

• Mass Spectrometry (MS): Determines molecular weight and fragmentation patterns.

• Infrared (IR) Spectroscopy: Identifies functional groups such as ester ($-\text{C=O}$) and ether ($-\text{O}-$) bonds.

Safety and Handling

As with many fluorinated organic compounds, care must be taken during handling due to potential toxicity or environmental persistence:

• Storage Conditions: Store in a cool, dry place away from moisture.

• Safety Precautions: Use gloves, goggles, and proper ventilation when handling.

This article presents an overview of methyl 5-{[3-(trifluoromethyl)phenoxy]methyl}furan-2-carboxylate, highlighting its structural features, synthesis pathways, derivatives, and potential applications in various fields of science and technology. Further research into its properties could unlock new uses in pharmaceuticals or materials science.